![molecular formula C13H9FN2 B3026803 6-Fluoro-2-phenylimidazo[1,2-a]pyridine CAS No. 1126635-20-8](/img/structure/B3026803.png)
6-Fluoro-2-phenylimidazo[1,2-a]pyridine
Overview
Description
6-Fluoro-2-phenylimidazo[1,2-a]pyridine (6-FPIP) is an organic compound with a unique structure that is used in a variety of scientific research applications. It is a synthetic molecule with a range of properties that make it highly attractive for research purposes.
Scientific Research Applications
Alzheimer's Disease Imaging
6-Fluoro-2-phenylimidazo[1,2-a]pyridine derivatives have been explored for their potential in imaging beta-amyloid plaques in Alzheimer's disease. Two fluorinated derivatives, FEPIP and FPPIP, showed binding affinity to amyloid plaques in human Alzheimer's Disease (AD) cortical tissues. Studies involving radiolabeling and PET imaging have been conducted to determine their effectiveness as radioligands for amyloid plaque imaging in AD patients' brains (Zeng et al., 2006).
Fluorescence Properties
Studies have examined the fluorescent properties of imidazo[1,2-a]pyridine derivatives. The impact of various substituents on the luminescent property of these compounds, including hydroxymethyl groups, has been evaluated. These compounds are investigated as potential biomarkers and photochemical sensors, highlighting their application in fluorescence-based technologies (Velázquez-Olvera et al., 2012).
Chemosensor Development
Research into 2,6-bis(2-benzimidazolyl)pyridine, a derivative of imidazo[1,2-a]pyridine, has demonstrated its utility as a chemosensor for detecting fluoride ions. The binding interactions and optical modifications of this ligand with fluoride ions have been studied, which is significant for developing sensors for environmental and biological applications (Chetia & Iyer, 2008).
Insecticidal Activities
Tetrahydroimidazo[1,2-a]pyridine derivatives have been synthesized and evaluated for their insecticidal properties. Specifically, their activities against pea aphids have been tested, with the fluoro group at certain positions significantly influencing the compounds' effectiveness. This research contributes to the development of new insecticides (Zhang et al., 2010).
Cancer Research
6-Fluorobenzo[b]pyran, a related compound, has been investigated for its anti-lung cancer activity. The synthesis and evaluation of various derivatives of this compound have shown promising results against human cancer cell lines, including lung cancer (Hammam et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
6-fluoro-2-phenylimidazo[1,2-a]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FN2/c14-11-6-7-13-15-12(9-16(13)8-11)10-4-2-1-3-5-10/h1-9H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWXAMLQRFAGVPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN3C=C(C=CC3=N2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10856015 | |
Record name | 6-Fluoro-2-phenylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10856015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1126635-20-8 | |
Record name | 6-Fluoro-2-phenylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10856015 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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